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Compound of Interest

Compound Name: Trisodium sulfosuccinate

Cat. No.: B079940 Get Quote

An In-depth Overview of its Chemical Structure, Properties, and Applications

This technical guide provides a comprehensive overview of trisodium sulfosuccinate, a

versatile anionic surfactant with significant applications in the pharmaceutical and research

sectors. This document details its chemical structure, physicochemical properties, and

functional roles, with a focus on its utility in drug development and formulation. Experimental

methodologies and logical workflows are presented to facilitate its practical application in a

research setting.

Chemical Structure and Identification
Trisodium sulfosuccinate, also known by its IUPAC name trisodium 2-sulfonatobutanedioate,

is the trisodium salt of sulfosuccinic acid.[1][2] Its chemical structure consists of a four-carbon

butanedioic acid (succinic acid) backbone with a sulfonate group at the C2 position. The

presence of three sodium ions neutralizes the charges on the two carboxylate groups and the

sulfonate group, rendering the molecule highly water-soluble.[3]

The key identifiers for trisodium sulfosuccinate are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b079940?utm_src=pdf-interest
https://www.benchchem.com/product/b079940?utm_src=pdf-body
https://www.benchchem.com/product/b079940?utm_src=pdf-body
https://cosmileeurope.eu/inci/detail/16599/trisodium-sulfosuccinate/
https://www.thegoodscentscompany.com/data/rw1804411.html
http://www.cir-safety.org/sites/default/files/120_draft_sulf.pdf
https://www.benchchem.com/product/b079940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 13419-59-5[4]

Molecular Formula C₄H₃Na₃O₇S[4]

Molecular Weight 264.10 g/mol

IUPAC Name trisodium;2-sulfonatobutanedioate

InChI

InChI=1S/C4H6O7S.3Na/c5-3(6)1-

2(4(7)8)12(9,10,11);;;/h2H,1H2,(H,5,6)(H,7,8)

(H,9,10,11);;;/q;3*+1/p-3[4]

InChIKey ZXGOACRTCPRVON-UHFFFAOYSA-K[4]

Canonical SMILES
C(C(C(=O)[O-])S(=O)(=O)[O-])C(=O)[O-].[Na+].

[Na+].[Na+][4]

Synonyms

Sulfosuccinic acid trisodium salt, Trisodium 2-

sulfonatosuccinate, Butanedioic acid, 2-sulfo-,

trisodium salt[4]

Physicochemical Properties
Trisodium sulfosuccinate's utility in various applications stems from its distinct

physicochemical properties, which are summarized in the table below.
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Property Value

Appearance White crystalline powder or liquid.

Solubility
Highly soluble in water (4.314 x 10⁵ mg/L at 25

°C (estimated)).[5]

pKa

Data not readily available. The molecule

contains two carboxylic acid groups and one

sulfonic acid group. The pKa of the sulfonic acid

is expected to be low (typically < 2), while the

carboxylic acid pKa values are likely in the

range of 3-5.

Melting Point

Data not readily available. As a salt, it is

expected to have a high melting point and likely

decomposes before melting.

pH (aqueous solution)
Acts as a buffering agent, helping to control the

pH of formulations.[1]

Synthesis and Purification
General Synthesis of Sulfosuccinates
The synthesis of sulfosuccinates, including trisodium sulfosuccinate, generally follows a two-

step process. This involves the esterification of maleic anhydride followed by sulfonation.

A general workflow for the synthesis is depicted in the diagram below.
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General Synthesis of Sulfosuccinates

Synthesis Pathway

Maleic Anhydride

Maleic Acid Ester/Maleic Acid

Esterification/Hydrolysis

Alcohol/Water

Sulfosuccinate Product

Sulfonation

Sulfonating Agent (e.g., Sodium Bisulfite)

Click to download full resolution via product page

Caption: General synthetic route for sulfosuccinates.

Experimental Protocol for Trisodium Sulfosuccinate
Synthesis (Hypothetical)
While a specific, detailed protocol for the direct synthesis of trisodium sulfosuccinate is not

readily available in the searched literature, a plausible method would involve the sulfonation of

maleic acid followed by neutralization.

Materials:

Maleic acid

Sodium sulfite (Na₂SO₃) or sodium bisulfite (NaHSO₃)
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Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

Sulfonation: Dissolve maleic acid in deionized water. Add a stoichiometric amount of sodium

sulfite or sodium bisulfite to the solution. Heat the reaction mixture under reflux for several

hours to facilitate the sulfonation reaction.

Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully

add a concentrated solution of sodium hydroxide to neutralize the acidic protons on the

carboxylic acid and sulfonic acid groups. The pH should be adjusted to be neutral or slightly

alkaline.

Isolation and Purification: The trisodium sulfosuccinate can be isolated by precipitation

from the aqueous solution by adding a water-miscible organic solvent like ethanol. The

resulting precipitate is then filtered, washed with ethanol to remove any unreacted starting

materials and byproducts, and dried under vacuum.

Purification
Purification of trisodium sulfosuccinate typically involves recrystallization. The crude product

can be dissolved in a minimal amount of hot water and then reprecipitated by cooling or by the

addition of a less polar solvent like ethanol. This process helps to remove impurities.

Analytical Methods
Several analytical techniques can be employed for the characterization and quantification of

trisodium sulfosuccinate:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups, such as the sulfonate (S=O stretches), carboxylate (C=O stretches), and C-S bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the chemical structure and purity of the compound.
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High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g.,

reversed-phase or ion-exchange) and detector (e.g., UV or conductivity) can be used for the

quantification of trisodium sulfosuccinate in various matrices.

Titration: Acid-base titration can be used to determine the purity of the synthesized product

by titrating the acidic functional groups.

Applications in Research and Drug Development
Trisodium sulfosuccinate serves multiple functions in pharmaceutical formulations and

research applications, primarily due to its properties as a surfactant, hydrotrope, and chelating

agent.

Role as a Surfactant and Hydrotrope
As an anionic surfactant, trisodium sulfosuccinate can reduce the surface tension of

aqueous solutions. This property is crucial for:

Improving Drug Solubility: By forming micelles or other aggregates, it can encapsulate poorly

water-soluble drugs, thereby increasing their apparent solubility and dissolution rate.

Enhancing Wetting: It can improve the wetting of solid drug particles, which can facilitate

their dispersion and dissolution in liquid formulations.

Stabilizing Emulsions and Suspensions: Its surface-active properties help to stabilize oil-in-

water emulsions and prevent the aggregation of particles in suspensions.

A logical workflow for utilizing trisodium sulfosuccinate to enhance the solubility of a poorly

soluble drug is outlined below.
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Workflow for Solubility Enhancement using Trisodium Sulfosuccinate

Solubility Enhancement Workflow

Poorly Soluble Drug Candidate

Formulation with Trisodium Sulfosuccinate

Solubility & Dissolution Testing

Formulation Optimization

Iterative Process

Stability Studies

Optimized Drug Formulation

Click to download full resolution via product page

Caption: Logical workflow for formulation development.

Function as a Chelating and Buffering Agent
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Trisodium sulfosuccinate can act as a chelating agent by binding to metal ions that might

otherwise degrade active pharmaceutical ingredients (APIs) or destabilize a formulation.[1]

Furthermore, it can function as a buffering agent to maintain the pH of a formulation within a

desired range, which is critical for the stability and efficacy of many drugs.[1]

Biological Activity and Signaling Pathways
Based on the available scientific literature, trisodium sulfosuccinate is primarily used as an

excipient and its mechanism of action is based on its physicochemical properties rather than

direct interaction with specific biological targets or signaling pathways. Its role in drug delivery

is to enhance the bioavailability of the active pharmaceutical ingredient by improving its

solubility and dissolution. There is no evidence to suggest that trisodium sulfosuccinate itself

modulates specific cellular signaling pathways. Its interaction with biological systems is

generally considered to be at the level of interfaces, such as cell membranes, where its

surfactant properties may have an effect.

Conclusion
Trisodium sulfosuccinate is a valuable and versatile excipient for researchers and drug

development professionals. Its well-defined chemical structure and advantageous

physicochemical properties, particularly its high water solubility and surfactant activity, make it

a useful tool for addressing formulation challenges such as poor drug solubility. While detailed

experimental protocols for its synthesis and specific quantitative data for some of its properties

require further investigation, the information provided in this guide serves as a solid foundation

for its application in pharmaceutical research and development. Its primary role as a

formulation aid, rather than a modulator of specific biological pathways, should be a key

consideration in its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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